1,3-Bis(2,4,4-trimethylpentan-2-yl)urea

• CAS No.: 2092-58-2
• Molecular Formula: C17H36N2O
• Molecular Weight: 284.5 g/mol
• IUPAC Name: 1,3-bis(2,4,4-trimethylpentan-2-yl)urea
• InChI: InChI=1S/C17H36N2O/c1-14(2,3)11-16(7,8)18-13(20)19-17(9,10)12-15(4,5)6/h11-12H2,1-10H3,(H2,18,19,20)
• InChI Key: BVBFFLTWVPZXRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NC(=O)NC(C)(C)CC(C)(C)C

Description

1,3-Bis(2,4,4-trimethylpentan-2-yl)urea, also known as N,N'-di-tert-octylurea , is a high-value chemical compound for research and development applications. It is identified by CAS Number 2092-58-2 and has a molecular formula of C17H36N2O and a molecular weight of 284.48 g/mol . This compound is characterized by its high lipophilicity, as indicated by a computed LogP value of 5.50 . Researchers can utilize this urea derivative as a key building block or intermediate in organic synthesis, particularly where the incorporation of bulky, sterically hindered substituents is required. The compound's high boiling point of 389.9°C and flash point of 105.8°C suggest its potential utility in processes requiring thermal stability . Its specific physical properties, including a density of 0.877 g/cm³ , make it a compound of interest for material science and advanced chemical research. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human use.

Comparison with Similar Compounds

Data Table: Key Properties and Activities

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological/Functional Notes
1,3-Bis(2,4,4-trimethylpentan-2-yl)urea	C₁₇H₃₄N₂O	282.47	Two 2,4,4-trimethylpentan-2-yl groups	Potential enzyme inhibition (inferred)
LW2393 (Compound 50)	Not Provided	Not Provided	(2,4,4-TMP)benzene + piperidine linker	MDH1/2 inhibition (IC₅₀ ~3.94 µM)
Ethyl (2,4,4-trimethylpentan-2-yl)carbamate	C₁₁H₂₃NO₂	201.31	Single 2,4,4-TMP + carbamate	Higher hydrolytic stability (inferred)
1,3-Bis(4-(dioxaborolan-2-yl)phenyl)urea	C₂₅H₃₄B₂N₂O₅	464.2	Boron-containing aryl groups	Suzuki coupling; protease inhibition

Research Findings and Inferences

• Steric Effects : The 2,4,4-trimethylpentan-2-yl groups in 1,3-bis(2,4,4-trimethylpentan-2-yl)urea likely enhance lipid solubility and membrane penetration compared to simpler ureas, though excessive bulk may hinder target binding .
• The urea core’s hydrogen-bonding capacity could complement the hydrophobic interactions of the alkyl groups .
• Synthetic Versatility : Unlike boron-containing analogues, 1,3-bis(2,4,4-trimethylpentan-2-yl)urea is less suited for cross-coupling reactions but may serve as a scaffold for drug discovery due to its modular substituents .

Q & A

Q. What are the recommended methodologies for structural characterization of 1,3-Bis(2,4,4-trimethylpentan-2-yl)urea?

• Methodological Answer : Structural elucidation of this urea derivative requires a combination of NMR spectroscopy (¹H and ¹³C) and mass spectrometry (MS) . For NMR, analyze chemical shifts and coupling constants to confirm branching patterns and substituent positions. For example, tert-alkyl groups (e.g., 2,4,4-trimethylpentan-2-yl) exhibit distinct upfield shifts in ¹³C NMR due to steric shielding. MS (ESI or EI) should confirm molecular ion peaks and fragmentation patterns consistent with the urea backbone and branched alkyl chains. Reference spectra from structurally analogous compounds, such as N4-benzyl derivatives, can aid interpretation .

Q. How can synthetic routes for 1,3-Bis(2,4,4-trimethylpentan-2-yl)urea be optimized to avoid side products?

• Methodological Answer : Synthesis typically involves reacting 2,4,4-trimethylpentan-2-amine with phosgene or carbonyl diimidazole. Key optimizations include:

• Temperature control : Maintain reaction temperatures below 0°C during amine activation to minimize urea oligomerization.
• Solvent selection : Use anhydrous dichloromethane or THF to reduce hydrolysis of intermediates.
• Purification : Employ column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from non-polar solvents (e.g., hexane) to isolate the product. Monitor purity via TLC and HPLC .

Advanced Research Questions

Q. What computational approaches are suitable for predicting the biological interactions of 1,3-Bis(2,4,4-trimethylpentan-2-yl)urea?

• Methodological Answer : Molecular docking and MD simulations are critical for studying ligand-protein interactions. For example, urea derivatives with branched alkyl chains exhibit hydrophobic interactions with targets like NEK2 kinase. Use AutoDock Vina or Schrödinger Suite to model binding affinities, focusing on the urea moiety’s hydrogen-bonding potential and alkyl groups’ steric effects. Validate predictions with experimental assays (e.g., fluorescence polarization) .

Q. How do hydrogen-bonding patterns in 1,3-Bis(2,4,4-trimethylpentan-2-yl)urea influence its crystallographic behavior?

• Methodological Answer : Urea derivatives form 1D hydrogen-bonded chains via N-H···O interactions. For crystallography:

• Crystal growth : Use slow evaporation from solvents like ethanol or acetonitrile to favor single-crystal formation.
• Structure refinement : Employ SHELXL for small-molecule refinement, leveraging its robust handling of disordered alkyl groups. Compare derived hydrogen-bond metrics (distance/angle) to diphenylurea polymorphs, which exhibit parallel vs. antiparallel chain arrangements .

Q. What strategies resolve contradictions in solubility data for branched alkyl ureas?

• Methodological Answer : Discrepancies often arise from solvent polarity and alkyl chain packing. Systematic approaches include:

• Solubility profiling : Measure logP values via shake-flask method (octanol/water) and compare to computational predictions (e.g., XLogP3).
• Thermodynamic analysis : Use DSC to correlate melting points with solubility in aprotic solvents.
• Crystal engineering : Modify crystallization conditions (e.g., solvent additives) to alter lattice stability, as seen in polymorphic diphenylureas .

Q. How can NMR dynamics studies elucidate conformational flexibility in 1,3-Bis(2,4,4-trimethylpentan-2-yl)urea?

• Methodological Answer : Perform variable-temperature NMR (VT-NMR) in deuterated DMSO or CDCl₃. Key steps:

• Monitor chemical shift changes in urea NH protons (δ ~6-8 ppm) to assess hydrogen-bond strength.
• Analyze ¹³C relaxation times (T₁, T₂) to quantify rotational mobility of the trimethylpentyl groups.
• Compare to rigid analogs (e.g., aromatic-substituted ureas) to isolate steric effects .